Cas no 2227822-21-9 ((1S)-2-amino-1-(5-chloro-1H-indol-2-yl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(5-chloro-1H-indol-2-yl)ethan-1-ol
• CAS No: 2227822-21-9
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• CID: 5946936
• PubChem ID: 165702447
• Update Time: 2025-05-25

(1S)-2-amino-1-(5-chloro-1H-indol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(5-chloro-1H-indol-2-yl)ethan-1-ol
• 2227822-21-9
• EN300-1992879

• Inchi： 1S/C10H11ClN2O/c11-7-1-2-8-6(3-7)4-9(13-8)10(14)5-12/h1-4,10,13-14H,5,12H2/t10-/m0/s1
• InChI Key： YZZAGCBOWCCBJI-JTQLQIEISA-N
• SMILES： ClC1C=CC2=C(C=1)C=C([C@H](CN)O)N2

Computed Properties

• Exact Mass: 210.0559907g/mol
• Monoisotopic Mass: 210.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62Ų

Additional information on (1S)-2-amino-1-(5-chloro-1H-indol-2-yl)ethan-1-ol

Compound Introduction: (1S)-2-amino-1-(5-chloro-1H-indol-2-yl)ethan-1-ol (CAS No. 2227822-21-9)

(1S)-2-amino-1-(5-chloro-1H-indol-2-yl)ethan-1-ol, with the CAS number 2227822-21-9, is a meticulously crafted organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the indole derivatives class, a group known for its diverse biological activities and therapeutic potential. The structural motif of this molecule, featuring a chiral center at the (1S) configuration, combined with the presence of both amino and chloro substituents, makes it a fascinating subject for further investigation.

The indole core is a privileged scaffold in medicinal chemistry, widely recognized for its role in various pharmacological applications. Specifically, derivatives of indole have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a chlorine atom at the 5-position of the indole ring enhances the electrophilicity of the molecule, making it more susceptible to nucleophilic attack and thus facilitating further functionalization. This characteristic is particularly valuable in synthetic chemistry, where such modifications can lead to novel bioactive compounds.

The amine functionality at the 2-position of the ethyl chain provides another layer of reactivity, enabling various coupling reactions such as amide or urea bond formations. These types of reactions are pivotal in drug discovery, as they allow for the creation of more complex molecules with enhanced pharmacological profiles. The combination of these structural features makes (1S)-2-amino-1-(5-chloro-1H-indol-2-yl)ethan-1-ol a versatile building block for medicinal chemists.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies suggest that this molecule can interact with biological targets in multiple ways, potentially leading to broad-spectrum activity. For instance, simulations have indicated that the chlorine substituent can engage in halogen bonding with specific residues in protein active sites, while the amine group can form hydrogen bonds or participate in salt bridge interactions. Such interactions are crucial for achieving high affinity and selectivity in drug design.

In vitro studies have begun to explore the pharmacological properties of (1S)-2-amino-1-(5-chloro-1H-indol-2-yl)ethan-1-ol. Preliminary data suggest that this compound exhibits promising activity against certain cancer cell lines. The chiral center at the (1S) configuration appears to play a critical role in determining its biological efficacy, as enantiomeric differences are often observed in drug-like molecules. Further research is needed to fully elucidate the mechanism of action and optimize its therapeutic potential.

The synthesis of this compound also presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent developments in catalytic methods have provided new avenues for more efficient synthesis. For example, asymmetric hydrogenation techniques have been employed to selectively introduce the (1S) configuration at the chiral center without compromising other functional groups.

The role of computational tools in guiding synthetic strategies cannot be overstated. By leveraging machine learning algorithms and quantum mechanical calculations, researchers can predict reaction outcomes and identify optimal synthetic pathways before conducting experimental trials. This approach not only saves time but also reduces waste by minimizing trial-and-error experimentation.

The potential applications of (1S)-2-amino-1-(5-chloro-1H-indol-2-yl)ethan-1-ol extend beyond oncology. Its structural features make it a viable candidate for developing treatments against neurological disorders and infectious diseases. The indole moiety is known to interact with neurotransmitter receptors, suggesting its utility in addressing conditions such as depression or epilepsy. Additionally, its ability to modulate immune responses may make it relevant in antiviral or antibacterial therapies.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug development. The integration of interdisciplinary research—combining organic chemistry, biochemistry, and computational science—has led to innovative strategies for discovering new therapeutics. (1S)-2-amino-1-(5-chloro-1H-indol-2-yl)ethan-1-ol exemplifies this trend by embodying multiple aspects that are critical for modern drug discovery: structural complexity, biological relevance, and synthetic feasibility.

In conclusion, (1S)-2-amino-1-(5-chloro-1H-indol-2-yl)ethan-1-ol is a compound of significant interest due to its unique structural features and potential biological activities. Its indole core combined with functional groups such as amino and chloro provides a rich framework for further exploration in medicinal chemistry. With ongoing research focusing on both synthetic improvements and pharmacological evaluations, this molecule is poised to contribute valuable insights into future therapeutic developments.